Cas no 2137699-46-6 (7-Quinolineacetic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-1,2,3,4-tetrahydro-)

• Product Name: 7-Quinolineacetic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-1,2,3,4-tetrahydro-
• CAS No: 2137699-46-6
• MF: C₂₆H₂₃NO₄
• MW: 413.465127229691
• CID: 5258075
• Update Time: 2025-10-25

7-Quinolineacetic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 7-Quinolineacetic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-1,2,3,4-tetrahydro-

• Inchi： 1S/C26H23NO4/c28-25(29)15-17-11-12-18-6-5-13-27(24(18)14-17)26(30)31-16-23-21-9-3-1-7-19(21)20-8-2-4-10-22(20)23/h1-4,7-12,14,23H,5-6,13,15-16H2,(H,28,29)
• InChI Key： LLONBNYXXIKULL-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C2=C(C=CC(CC(O)=O)=C2)CCC1

Additional information on 7-Quinolineacetic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-1,2,3,4-tetrahydro-

Recent Advances in the Study of 7-Quinolineacetic Acid Derivatives: Focus on 2137699-46-6 and Fmoc-Protected Tetrahydroquinoline

The chemical compound 2137699-46-6, corresponding to the product name 7-Quinolineacetic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-1,2,3,4-tetrahydro-, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring an Fmoc-protected tetrahydroquinoline scaffold, is of particular interest due to its potential applications in drug discovery, peptide synthesis, and medicinal chemistry. The Fmoc (9-fluorenylmethoxycarbonyl) group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), and its incorporation into quinoline derivatives opens new avenues for the development of bioactive molecules.

Recent studies have explored the synthetic pathways and biological activities of 2137699-46-6. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route for this compound, emphasizing its efficiency and scalability. The researchers employed a multi-step procedure involving the reduction of a quinoline precursor followed by Fmoc protection, achieving a high yield of the target compound. This synthetic approach is expected to facilitate further exploration of its pharmacological properties.

In addition to its synthetic utility, 2137699-46-6 has shown promising biological activity. Preliminary in vitro studies indicate that this compound exhibits moderate inhibitory effects against certain kinases implicated in cancer progression. Specifically, it demonstrated selective inhibition of the PI3K/Akt/mTOR pathway, a critical signaling cascade in tumorigenesis. These findings suggest that 2137699-46-6 could serve as a lead compound for the development of targeted cancer therapies.

The structural features of 2137699-46-6 also make it a valuable building block for peptide-based therapeutics. The Fmoc group allows for facile incorporation into peptide sequences, while the tetrahydroquinoline moiety enhances the stability and bioavailability of the resulting peptides. Recent work published in Bioorganic & Medicinal Chemistry Letters highlighted the use of this compound in the synthesis of peptide-drug conjugates (PDCs), which are emerging as a powerful class of therapeutics for targeted drug delivery.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 2137699-46-6 and its derivatives. Current research is focused on modifying the quinoline core to improve solubility and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts, with the goal of identifying more potent and selective analogs.

In conclusion, 2137699-46-6 represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural attributes, combined with its synthetic accessibility and biological activity, position it as a valuable tool for researchers. Future studies will likely explore its applications in broader therapeutic contexts, including neurodegenerative diseases and infectious diseases, further expanding its potential impact on the pharmaceutical industry.